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Compound of Interest

Compound Name: 1-Acetylindole

Cat. No.: B1583761

An In-depth Technical Guide to 1-Acetylindole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-acetylindole, a key intermediate
and building block in organic synthesis and medicinal chemistry. This document details its
chemical structure, IUPAC nomenclature, physicochemical properties, and a representative
experimental protocol for its synthesis.

Chemical Identity and Nomenclature

1-Acetylindole is a derivative of indole where an acetyl group is attached to the nitrogen atom
of the indole ring. This modification significantly alters the chemical reactivity of the indole
nucleus, particularly by protecting the nitrogen and influencing electrophilic substitution
reactions.

The systematic IUPAC name for this compound is 1-(1H-indol-1-yl)ethanone. It is also
commonly referred to as N-acetylindole.[1][2]

Table 1: Chemical Identifiers for 1-Acetylindole
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Identifier Value

CAS Number 576-15-8[1][3]

Molecular Formula C10HoNOJ[1][3]

Molecular Weight 159.18 g/mol [3][4]

inChi INChl=1S/C10H9NO/c1-8(12)11-7-6-9-4-2-3-5-
10(9)11/h2-7H,1H3[1]

InChiKey UUCUQJIHYUPXDHN-UHFFFAOY SA-N[1][3]

Canonical SMILES CC(=0)nlccc2cccecl2[3][5]

Chemical Structure

The structure of 1-acetylindole consists of a bicyclic indole core, comprising a benzene ring
fused to a pyrrole ring, with an acetyl group substituted at the nitrogen (position 1) of the
pyrrole ring.

Caption: Chemical structure of 1-acetylindole (1-(1H-indol-1-yl)ethanone).

Physicochemical Properties

1-Acetylindole is typically a liquid at room temperature with a high boiling point.[3][5] Its
physical and chemical properties are summarized below.

Table 2: Physicochemical Properties of 1-Acetylindole
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Property Value Reference
Physical Form Liquid [31[5]
Assay 98% [3][5]
Boiling Point 123-125 °C /8 mmHg [316]1[7]
Density 1.387 g/mL at 25 °C 315171
Refractive Index n20/D 1.607 [31[517]
Flash Point >112.22 °C (> 234 °F)

Storage Temperature 2-8 °C [31[5]

Experimental Protocols

The synthesis of 1-acetylindole is most commonly achieved through the N-acetylation of
indole. Several methods exist, with the use of acetic anhydride being a prevalent approach.
The following protocol is a representative method adapted from established procedures.[7]

Synthesis of 1-Acetylindole via N-Acetylation of Indole

This procedure describes the direct N-acetylation of indole using acetic anhydride.
Materials:

 Indole

o Acetic Anhydride

e Anhydrous Sodium Acetate

» Diethyl ether

o Saturated agueous sodium bicarbonate (NaHCO3s) solution

e Anhydrous sodium sulfate (Na2S0a4)

¢ Round-bottom flask
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o Reflux condenser

e Heating mantle

e Separatory funnel

» Rotary evaporator

« Distillation apparatus
Procedure:

e Reaction Setup: In a dry round-bottom flask equipped with a reflux condenser, combine
indole (1 equivalent), acetic anhydride (3 equivalents), and a catalytic amount of anhydrous
sodium acetate.

e Heating: Heat the reaction mixture to reflux. Monitor the progress of the reaction using Thin
Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

o Work-up: Once the reaction is complete, allow the mixture to cool to room temperature.
Carefully pour the cooled mixture into a separatory funnel containing diethyl ether and a
saturated aqueous solution of sodium bicarbonate.

o Extraction: Shake the funnel vigorously, venting frequently to release any pressure. Separate
the organic layer. Wash the organic layer sequentially with saturated aqueous sodium
bicarbonate solution and then with brine.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate. Filter the
drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to
remove the solvent.

« Purification: The crude product is purified by vacuum distillation (e.g., 140-145 °C at 14
mmHg) to yield 1-acetylindole as a liquid.[7]

Logical Workflow

The synthesis of 1-acetylindole from indole follows a clear and logical workflow, from the initial
reaction to the final purification of the product.
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Caption: Experimental workflow for the synthesis of 1-acetylindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-acetylindole chemical structure and IUPAC
nomenclature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583761#1-acetylindole-chemical-structure-and-
iupac-nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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